Cas no 609356-00-5 (4,6-Di(4-carboxyphenyl)pyrimidine)
609356-00-5 structure
Product Name:4,6-Di(4-carboxyphenyl)pyrimidine
CAS No:609356-00-5
MF:C18H12N2O4
MW:320.298884391785
CID:953731
PubChem ID:53426032
Update Time:2025-09-26
4,6-Di(4-carboxyphenyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Di(4-carboxyphenyl)pyrimidine
- 4,4'-(Pyrimidine-4,6-diyl)dibenzoic acid
- Benzoic acid, 4,4'-(4,6-pyrimidinediyl)bis-
- CS-0170072
- YSZC504
- 4-[6-(4-CARBOXYPHENYL)PYRIMIDIN-4-YL]BENZOIC ACID
- BS-46084
- 609356-00-5
- F76985
- MFCD32709670
- 4,4'-(4,6-Pyrimidinediyl)bis[benzoicacid]
-
- Inchi: 1S/C18H12N2O4/c21-17(22)13-5-1-11(2-6-13)15-9-16(20-10-19-15)12-3-7-14(8-4-12)18(23)24/h1-10H,(H,21,22)(H,23,24)
- InChI Key: VWTUTWRNJIMOBH-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)C1C=C(C2C=CC(C(=O)O)=CC=2)N=CN=1)=O
Computed Properties
- Exact Mass: 320.07970687g/mol
- Monoisotopic Mass: 320.07970687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 100Ų
4,6-Di(4-carboxyphenyl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1240712-100mg |
4,6-Di(4-carboxyphenyl)pyrimidine |
609356-00-5 | 98% | 100mg |
¥205.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1240712-250mg |
4,6-Di(4-carboxyphenyl)pyrimidine |
609356-00-5 | 98% | 250mg |
¥441.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1240712-1g |
4,6-Di(4-carboxyphenyl)pyrimidine |
609356-00-5 | 98% | 1g |
¥1388.00 | 2024-05-07 | |
| Chemenu | CM540791-250mg |
4,6-Di(4-carboxyphenyl)pyrimidine |
609356-00-5 | 95%+ | 250mg |
$68 | 2023-02-02 | |
| Chemenu | CM540791-1g |
4,6-Di(4-carboxyphenyl)pyrimidine |
609356-00-5 | 95%+ | 1g |
$163 | 2023-02-02 | |
| SHANG HAI KAI SHU HUA XUE Technology Co., Ltd. | ML2449333-500mg |
4,6-Di(4-carboxyphenyl)pyrimidine |
609356-00-5 | 95% | 500mg |
¥2800 | 2023-11-08 | |
| Ambeed | A1227386-100mg |
4,4'-(Pyrimidine-4,6-diyl)dibenzoic acid |
609356-00-5 | 98% | 100mg |
$34.0 | 2025-03-05 | |
| Ambeed | A1227386-250mg |
4,4'-(Pyrimidine-4,6-diyl)dibenzoic acid |
609356-00-5 | 98% | 250mg |
$56.0 | 2025-03-05 | |
| Ambeed | A1227386-1g |
4,4'-(Pyrimidine-4,6-diyl)dibenzoic acid |
609356-00-5 | 98% | 1g |
$163.0 | 2025-03-05 | |
| Ambeed | A1227386-5g |
4,4'-(Pyrimidine-4,6-diyl)dibenzoic acid |
609356-00-5 | 98% | 5g |
$454.0 | 2025-03-05 |
4,6-Di(4-carboxyphenyl)pyrimidine Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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